4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester

• Molecular Formula: C16H22ClN3O3
• Molecular Weight: 339.82 g/mol
• IUPAC Name: ethyl 4-[3-(2-chloroanilino)-3-oxopropyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H22ClN3O3/c1-2-23-16(22)20-11-9-19(10-12-20)8-7-15(21)18-14-6-4-3-5-13(14)17/h3-6H,2,7-12H2,1H3,(H,18,21)
• InChI Key: ANGRMMAZFBVJNF-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)CCC(=O)NC2=CC=CC=C2Cl

Description

4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester, also known as Etizolam, is a benzodiazepine analog that has gained attention in recent years due to its potential as a research chemical. Etizolam is a thienodiazepine, a class of drugs that act as central nervous system depressants and are commonly used as anxiolytics, sedatives, and hypnotics.

Mechanism of Action

4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester exerts its effects by binding to the benzodiazepine site on the GABA-A receptor, which enhances the binding of GABA to the receptor. This results in increased chloride ion influx into the neuron, leading to hyperpolarization and inhibition of neurotransmitter release. 4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester also has a high affinity for the alpha-2 subunit of the GABA-A receptor, which is thought to contribute to its anxiolytic effects.
Biochemical and Physiological Effects
4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester has been shown to have anxiolytic, sedative, and hypnotic effects in animal models and human studies. It has also been shown to have muscle relaxant and anticonvulsant effects. 4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester has a rapid onset of action and a relatively short duration of action, which makes it useful in clinical settings where a fast-acting anxiolytic is needed.

Advantages and Limitations for Lab Experiments

4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester has several advantages as a research chemical, including its high potency and selectivity for the benzodiazepine receptor, its rapid onset of action, and its short duration of action. However, there are also limitations to its use, including its potential for abuse and dependence, its lack of FDA approval for clinical use, and the limited research on its long-term effects.

Future Directions

Future research on 4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester could focus on its potential as a therapeutic agent for anxiety and other psychiatric disorders. Studies could investigate the optimal dosing and duration of treatment, as well as the potential for abuse and dependence. Other areas of research could include the development of new benzodiazepine analogs with improved selectivity and safety profiles, as well as the investigation of the molecular mechanisms underlying the effects of benzodiazepine analogs on the central nervous system.

Synthesis Methods

4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester can be synthesized using a variety of methods, including the reaction of 2-chloro-N-(2-oxo-1,3-benzodioxol-5-yl)acetamide with ethyl piperazine-1-carboxylate in the presence of a base. Other methods include the reaction of 2-chloro-N-(2-oxo-1,3-benzodioxol-5-yl)acetamide with ethyl piperazine-1-carboxylate in the presence of a Lewis acid catalyst or the reaction of 2-chloro-N-(2-oxo-1,3-benzodioxol-5-yl)acetamide with ethyl piperazine-1-carboxylate in the presence of a palladium catalyst.

Scientific Research Applications

4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester has been used in scientific research as a tool to study the effects of benzodiazepine analogs on the central nervous system. Studies have shown that 4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester has anxiolytic, sedative, and hypnotic effects, similar to other benzodiazepine analogs. 4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester has also been used in studies to investigate the role of benzodiazepine receptors in the modulation of GABAergic neurotransmission.